2,4-Dichloro-1-(2-iodophenoxy)benzene

• IUPAC Name: 2,4-dichloro-1-(2-iodophenoxy)benzene
• InChI: InChI=1S/C12H7Cl2IO/c13-8-5-6-11(9(14)7-8)16-12-4-2-1-3-10(12)15/h1-7H
• InChI Key: ULAWXTPGHWKSDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2=C(C=C(C=C2)Cl)Cl)I
• Molecular Formula: C12H7Cl2IO
• DSSTOX Substance ID: DTXSID50380324
• Molecular Weight: 364.99 g/mol
• CAS No.: 175136-78-4

Description

2,4-Dichloro-1-(2-iodophenoxy)benzene is a useful research compound. Its molecular formula is C12H7Cl2IO and its molecular weight is 364.99 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Toxicology

Research has extensively studied the impact and fate of chlorophenox compounds, including derivatives similar to 2,4-Dichloro-1-(2-iodophenoxy)benzene, in the environment. These studies have shown that such compounds can have significant toxic effects on wildlife and humans, necessitating effective wastewater treatment strategies to mitigate their impact.

• Persistence of Chlorophenox Compounds in the Environment : Studies have highlighted the environmental persistence of chlorophenox herbicides, indicating their potential to bioaccumulate and pose risks to aquatic ecosystems. The sorption behavior of these compounds in soil and their impact on water quality have been a particular focus, suggesting the need for targeted remediation strategies to prevent contamination of natural water sources (Werner, Garratt, & Pigott, 2012).

• Treatment of Wastewater from Pesticide Production : The pesticide industry, which utilizes compounds like this compound, generates wastewater that is challenging to treat due to the presence of toxic pollutants. Research into treatment options, such as biological processes and activated carbon, has shown promise in removing these contaminants from wastewater, highlighting the importance of such technologies in preventing environmental pollution (Goodwin, Carra, Campo, & Soares, 2018).

Advances in Synthesis and Chemical Properties

Research into the chemical synthesis and properties of compounds related to this compound has explored various methodologies, emphasizing the development of more efficient and environmentally friendly approaches.

• Synthesis and Environmental Applications : A review of synthesis methods for organophosphorus intermediates, such as benzenephosphorus dichloride, reveals ongoing efforts to optimize production techniques for chemical compounds with potential applications in material science and as intermediates in the synthesis of other complex molecules. The emphasis is on safer, more sustainable processes (Wang Zhong-we, 2014).

• Antioxidant Properties of Derivatives : The exploration of derivatives of phloroglucinol and methylviologen for use as antioxidant additives to oils demonstrates the potential of this compound-related compounds in enhancing the stability and performance of industrial oils. This research suggests the broader applicability of such compounds in materials science and industrial applications (Alexanyan et al., 2019).

Safety and Hazards

“2,4-Dichloro-1-(2-iodophenoxy)benzene” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. In case of exposure, it is advised to seek medical aid and take necessary precautions.